Cas no 2137990-64-6 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-1H-pyrrol-3-yl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-1H-pyrrol-3-yl)-, ethyl ester
• CAS No: 2137990-64-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5298821
• Update Time: 2025-10-29

1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-1H-pyrrol-3-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-1H-pyrrol-3-yl)-, ethyl ester

• Inchi： 1S/C10H12N4O2/c1-3-16-10(15)9-8(12-14-13-9)7-5-11-4-6(7)2/h4-5,11H,3H2,1-2H3,(H,12,13,14)
• InChI Key： LQWMXQMJFNIBEQ-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C2C(C)=CNC=2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-1H-pyrrol-3-yl)-, ethyl ester

1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-1H-pyrrol-3-yl)-, ethyl ester

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-1H-pyrrol-3-yl)-, ethyl ester (CAS No. 2137990-64-6) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a pyrrole moiety and an ethyl ester group. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, while the pyrrole group adds additional aromaticity and potential for conjugation. The ethyl ester group further enhances the compound's solubility and reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use in the synthesis of covalent organic frameworks (COFs) and polymer networks, where its ability to form robust covalent bonds plays a pivotal role. The triazole group in the molecule is particularly valuable due to its high reactivity in click chemistry reactions, such as the Huisgen cycloaddition, which enables the formation of stable triazoles under mild conditions. This property makes it an ideal building block for constructing complex molecular architectures with tailored functionalities.

In addition to its role in materials science, this compound has also been investigated for its potential applications in drug discovery. The combination of a pyrrole group and an ethyl ester provides a platform for exploring bioactive molecules with diverse pharmacological properties. Recent research has focused on its ability to modulate cellular signaling pathways and interact with target proteins, suggesting its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-1H-pyrrol-3-yl)-, ethyl ester involves a multi-step process that typically begins with the preparation of the pyrrole derivative. This is followed by a series of coupling reactions to introduce the triazole and ethyl ester groups. The reaction conditions are carefully optimized to ensure high yields and selectivity, often employing catalytic systems such as copper catalysts for click chemistry reactions.

One of the most promising aspects of this compound is its versatility in chemical transformations. Its ability to undergo various functional group interconversions allows chemists to tailor its properties for specific applications. For example, the ethyl ester group can be readily converted into other carboxylic acid derivatives or even into amides or acids through hydrolysis or other reactions. This flexibility makes it a valuable intermediate in organic synthesis.

Moreover, the compound's structural features make it an excellent candidate for exploring supramolecular chemistry. The triazole ring can act as a hydrogen bond donor or acceptor, enabling interactions with other molecules to form self-assembled structures. Such properties are highly desirable in the design of stimuli-responsive materials and molecular sensors.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-1H-pyrrol-3-yl)-, ethyl ester (CAS No. 2137990-64-6) is a multifaceted compound with significant potential across various scientific domains. Its unique combination of structural features and reactivity positions it as a valuable tool in organic synthesis and materials science research.